![molecular formula C22H28N4 B1192661 8-[1-(4-aminocyclohexyl)ethenyl]-5,5-dimethyl-6H-benzo[h]quinazolin-4-amine](/img/structure/B1192661.png)
8-[1-(4-aminocyclohexyl)ethenyl]-5,5-dimethyl-6H-benzo[h]quinazolin-4-amine
Overview
Description
DS42450411 is a potent orally active hepcidin production inhibitor.
Scientific Research Applications
Synthesis Methods : Research has focused on developing synthesis methods for compounds structurally related to 8-[1-(4-aminocyclohexyl)ethenyl]-5,5-dimethyl-6H-benzo[h]quinazolin-4-amine. Markosyan et al. (2020) developed a method for synthesizing ethyl 4’-(phenoxycarbonylamino)-1’H-spiro[cycloheptane-1,2’-naphthalene]-3’-carboxylate, leading to 3-substituted 1H-spiro[benzo[h]quinazoline-5,1’-cycloheptane]-2,4(3H,6H)-diones with antitumor and anti-monoamine oxidase activity (Markosyan et al., 2020).
Antitumor Properties : A significant area of research involves the evaluation of antitumor properties. Markosyan et al. (2014) prepared amides that cyclized into 2-substituted 3H-spiro[benzo[h]quinazoline-5,1′-cyclohexane]-4(6H)-ones, which showed potential in inhibiting deamination of 5-HT and suppressing tumor growth in murine tumor models (Markosyan et al., 2014).
Antibacterial and Antidepressant Activity : The antibacterial and antidepressant properties of derivatives have also been explored. Grigoryan et al. (2017) synthesized spirobenzo[h]quinazoline derivatives with reported antidepressant, anticonvulsant, and antibacterial properties (Grigoryan et al., 2017).
Pharmacological Potential : The potential pharmacological uses of these compounds have been a major focus. For instance, Sirisoma et al. (2010) discovered N-methyl-4-(4-methoxyanilino)quinazolines as potent apoptosis inducers, emphasizing the significance of the quinazoline ring structure in their pharmacological activity (Sirisoma et al., 2010).
Diverse Chemical Transformations : The compound has been used as a base for various chemical transformations. For example, Grigoryan et al. (2017) reported on the synthesis and transformations of 3-allyl-7,10-dimethyl-2-sulfanylidene-2,3,5,6-tetrahydrospiro[benzo[h]quinazoline-5,1′-cyclopentan]-4(1H)-one, showcasing the chemical versatility of these compounds (Grigoryan, 2017).
properties
Product Name |
8-[1-(4-aminocyclohexyl)ethenyl]-5,5-dimethyl-6H-benzo[h]quinazolin-4-amine |
|---|---|
Molecular Formula |
C22H28N4 |
Molecular Weight |
348.49 |
IUPAC Name |
8-[1-(4-aminocyclohexyl)ethenyl]-5,5-dimethyl-6H-benzo[h]quinazolin-4-amine |
InChI |
InChI=1S/C22H28N4/c1-13(14-4-7-17(23)8-5-14)15-6-9-18-16(10-15)11-22(2,3)19-20(18)25-12-26-21(19)24/h6,9-10,12,14,17H,1,4-5,7-8,11,23H2,2-3H3,(H2,24,25,26) |
InChI Key |
ADLAJVKSIHBUEZ-CZIWCDLHSA-N |
SMILES |
CC1(CC2=C(C=CC(=C2)C(=C)C3CCC(CC3)N)C4=C1C(=NC=N4)N)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DS 42450411; DS-42450411; DS42450411 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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